N-(3-amino-2,6-dimethylphenyl)acetamide hydrochloride
Overview
Description
“N-(3-amino-2,6-dimethylphenyl)acetamide hydrochloride” is a chemical compound with the CAS Number: 1193387-19-7 . It has a molecular weight of 214.69 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H14N2O.ClH/c1-6-4-5-9(11)7(2)10(6)12-8(3)13;/h4-5H,11H2,1-3H3,(H,12,13);1H . This code provides a standard way to encode the compound’s molecular structure and formula.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 214.69 .Scientific Research Applications
Potential Pesticide Applications
Research has characterized new derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which are potential pesticides. These compounds, including various acetamide derivatives, have been analyzed using X-ray powder diffraction to provide new diffraction data, which could be relevant for the development of new pesticide formulations (E. Olszewska, B. Tarasiuk, S. Pikus, 2009).
Crystal Structure Analysis
The crystal structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, a capsaicinoid compound, has been determined, which might provide insights into the structural basis of its potency. Such structural analyses can inform the design of analog compounds with potential therapeutic applications (N. Park, I. Park, J. C. Lee, Y. B. Kim, 1995).
Anticonvulsant Potential
Compounds like trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides have been synthesized and investigated for anticonvulsant activity, showing promising results in animal models. This suggests potential applications in developing new treatments for seizure disorders (E. Pękala, A. Waszkielewicz, E. Szneler, M. Walczak, H. Marona, 2011).
Antibacterial, Antifungal, and Anthelmintic Activity
A series of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide derivatives have been synthesized and screened for antibacterial, antifungal, and anthelmintic activity. Some compounds exhibited significant biological activities, indicating potential for the development of new antimicrobial and anthelmintic agents (G. Khan, S. Sreenivasa, Shivaraja Govindaiah, V. Chandramohan, 2019).
Neuroprotective Actions
Research on 2-amino-N-(1,2-diphenylethyl)-acetamide hydrochloride (FPL 13950) has shown neuroprotective actions in animal models of hypoxia and global ischemia. This suggests potential applications in protecting the brain from hypoxic and ischemic damage, which could be relevant for conditions such as stroke and traumatic brain injury (G. C. Palmer, E. Cregan, A. Borrelli, E. Harris, M. L. Stagnitto, P. Colombo, F. Kaiser, R. Murray, R. Griffith, J. Strand, 1995).
Properties
IUPAC Name |
N-(3-amino-2,6-dimethylphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-6-4-5-9(11)7(2)10(6)12-8(3)13;/h4-5H,11H2,1-3H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLBHDKBIMWJSNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)N)C)NC(=O)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1193387-19-7 |
Source
|
| Record name | Acetamide, N-(3-amino-2,6-dimethylphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1193387-19-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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